Cas no 2407511-99-1 (5-bromo-1-(difluoromethyl)-1H-indazole)

• Product Name: 5-bromo-1-(difluoromethyl)-1H-indazole
• CAS No: 2407511-99-1
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• MDL: MFCD34168450
• CID: 5309244
• PubChem ID: 150411750
• Update Time: 2025-06-15

5-bromo-1-(difluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(difluoromethyl)-1H-indazole

• MDL： MFCD34168450
• Inchi： 1S/C8H5BrF2N2/c9-6-1-2-7-5(3-6)4-12-13(7)8(10)11/h1-4,8H
• InChI Key： HFXROKMUEBVPLF-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C2=C(C=C(Br)C=C2)C=N1

Additional information on 5-bromo-1-(difluoromethyl)-1H-indazole

Comprehensive Analysis of 5-Bromo-1-(difluoromethyl)-1H-indazole (CAS No. 2407511-99-1)

The compound 5-bromo-1-(difluoromethyl)-1H-indazole (CAS No. 2407511-99-1) has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a difluoromethyl group and a bromo substituent, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, especially in the development of kinase inhibitors and antiviral agents.

One of the key reasons for the growing interest in 5-bromo-1-(difluoromethyl)-1H-indazole is its structural similarity to other indazole derivatives, which are known for their diverse biological activities. The presence of the difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in drug discovery. Recent studies have explored its potential in targeting cancer-related pathways, with preliminary results showing promise in inhibiting specific enzyme activities. This aligns with the current trend in precision medicine, where researchers are focusing on small-molecule therapeutics with high selectivity and minimal side effects.

From a synthetic perspective, CAS No. 2407511-99-1 offers versatility in organic transformations. Its bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are widely used in medicinal chemistry. The difluoromethyl group, on the other hand, can influence the compound's lipophilicity and electronic properties, critical factors in optimizing drug-like characteristics. These attributes make it a popular choice for chemists working on structure-activity relationship (SAR) studies.

In the context of green chemistry, 5-bromo-1-(difluoromethyl)-1H-indazole has also been evaluated for its environmental impact. With increasing regulatory scrutiny on sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions. This aligns with the broader industry shift toward green solvents and reduced waste generation, topics frequently searched by professionals in the field.

Another area of interest is the compound's potential application in material science. Its unique electronic configuration makes it a candidate for developing organic semiconductors or fluorescent probes. Recent advancements in optoelectronic materials have highlighted the importance of heterocyclic frameworks, and 5-bromo-1-(difluoromethyl)-1H-indazole could play a role in next-generation OLEDs or sensors.

For those searching for synthetic protocols or supplier information related to CAS No. 2407511-99-1, it's worth noting that the compound is available through specialized chemical vendors with high purity grades. Quality control measures, such as HPLC analysis and NMR verification, are essential to ensure its suitability for research applications. Additionally, patent literature reveals several innovative uses of this compound, particularly in pharmaceutical formulations and crop protection products.

In summary, 5-bromo-1-(difluoromethyl)-1H-indazole (CAS No. 2407511-99-1) represents a multifaceted compound with broad applicability across life sciences and material engineering. Its structural features, combined with the rising demand for targeted therapies and sustainable chemistry, position it as a key player in modern scientific research. As the field evolves, further studies will likely uncover additional roles for this versatile indazole derivative.